Cas no 2580203-93-4 (6-(Aminomethyl)oxane-3-carboxylic acid)

• Product Name: 6-(Aminomethyl)oxane-3-carboxylic acid
• CAS No: 2580203-93-4
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD33019917
• CID: 5671950
• PubChem ID: 155858634
• Update Time: 2025-10-31

6-(Aminomethyl)oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27151895
• 2580203-93-4
• 6-(aminomethyl)oxane-3-carboxylic acid
• 6-(Aminomethyl)oxane-3-carboxylic acid

• MDL： MFCD33019917
• Inchi： 1S/C7H13NO3/c8-3-6-2-1-5(4-11-6)7(9)10/h5-6H,1-4,8H2,(H,9,10)
• InChI Key： DOUGGARWNOAFBW-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CCC1CN

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 6-(Aminomethyl)oxane-3-carboxylic acid

Comprehensive Overview of 6-(Aminomethyl)oxane-3-carboxylic acid (CAS No. 2580203-93-4): Properties, Applications, and Research Insights

6-(Aminomethyl)oxane-3-carboxylic acid (CAS No. 2580203-93-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by an aminomethyl group attached to an oxane ring, serves as a versatile building block for drug discovery and peptide modification. Its carboxylic acid functionality further enhances its reactivity, making it valuable for conjugation and derivatization in synthetic chemistry.

Recent studies highlight the growing interest in 6-(Aminomethyl)oxane-3-carboxylic acid as a precursor for bioactive molecules, particularly in the development of small-molecule therapeutics targeting metabolic disorders. Researchers are exploring its potential in modulating enzyme activity, given its structural resemblance to natural substrates. The compound's stereochemistry and hydrogen-bonding capacity also make it a candidate for designing molecular probes in chemical biology.

From an industrial perspective, CAS No. 2580203-93-4 has emerged as a topic in green chemistry discussions, with synthetic routes being optimized for atom economy and reduced waste generation. Analytical methods like HPLC-MS and NMR spectroscopy are routinely employed for quality control, addressing the demand for high-purity batches in research applications. The compound's water solubility and pH-dependent ionization properties are frequently studied parameters in formulation development.

In the context of drug delivery systems, derivatives of 6-(Aminomethyl)oxane-3-carboxylic acid show promise for enhancing membrane permeability of therapeutic agents. Computational chemistry studies utilizing molecular docking simulations suggest its scaffold could interact with biological targets involved in neurotransmitter regulation. These findings align with current trends in precision medicine, where tailored molecular structures are increasingly valued.

The synthesis of 2580203-93-4 typically involves stereoselective cyclization strategies, with recent literature emphasizing catalytic asymmetric methods. Patent analyses reveal growing intellectual property activity around this chemical space, particularly in protease inhibitor applications. Stability studies indicate optimal storage conditions under inert atmosphere at low temperatures, important for maintaining compound integrity during long-term research projects.

Emerging applications in bioconjugation chemistry leverage the compound's dual functional groups for creating stable linkages with biomolecules. This has relevance in diagnostic reagent development and targeted therapy platforms. Safety evaluations through in vitro assays demonstrate favorable profiles at research concentrations, though comprehensive toxicological data remains an area for further investigation as with many novel research chemicals.

Analytical challenges associated with 6-(Aminomethyl)oxane-3-carboxylic acid include its polar nature in chromatographic separations and spectral interpretation of its characteristic functional groups. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often required for full structural elucidation. These analytical considerations are particularly relevant for researchers verifying compound identity in multi-step syntheses or natural product modification studies.

The scientific community continues to explore the structure-activity relationships of this compound class, with particular focus on how ring conformation influences biological interactions. Recent publications in medicinal chemistry journals suggest potential applications in allosteric modulator design, capitalizing on the compound's ability to induce protein conformational changes. Such findings position CAS 2580203-93-4 as an interesting case study in fragment-based drug discovery approaches.

Supply chain aspects reveal that 6-(Aminomethyl)oxane-3-carboxylic acid is primarily available through specialty chemical suppliers with custom synthesis capabilities. Pricing trends reflect the compound's niche application status, with costs influenced by chiral purity requirements and batch scales. Regulatory documentation typically includes detailed certificates of analysis and structural characterization data, meeting the stringent requirements of pharmaceutical research organizations.

Future research directions may explore the compound's utility in macrocycle synthesis or as a scaffold for combinatorial chemistry. The rise of AI-assisted molecular design platforms has increased computational predictions about favorable derivatives, though experimental validation remains crucial. Environmental fate studies are beginning to address the biodegradation pathways of such compounds, responding to increased focus on sustainable chemistry practices across the research community.